Cas no 1219964-05-2 (N-(3-Methoxypropyl)-3-piperidinecarboxamide hydrochloride)
N-(3-Methoxypropyl)-3-piperidinecarboxamide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- N-(3-methoxypropyl)piperidine-3-carboxamide hydrochloride
- N-(3-Methoxypropyl)-3-piperidinecarboxamidehydrochloride
- N-(3-Methoxypropyl)-3-piperidinecarboxamide hydrochloride
-
- Inchi: 1S/C10H20N2O2.ClH/c1-14-7-3-6-12-10(13)9-4-2-5-11-8-9;/h9,11H,2-8H2,1H3,(H,12,13);1H
- InChI Key: ATNGVWZBJXJCLO-UHFFFAOYSA-N
- SMILES: Cl.O=C(C1CNCCC1)NCCCOC
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 174
- Topological Polar Surface Area: 50.4
N-(3-Methoxypropyl)-3-piperidinecarboxamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM370989-1g |
N-(3-Methoxypropyl)piperidine-3-carboxamide hydrochloride |
1219964-05-2 | 95%+ | 1g |
$167 | 2022-09-03 | |
| Chemenu | CM370989-5g |
N-(3-Methoxypropyl)piperidine-3-carboxamide hydrochloride |
1219964-05-2 | 95%+ | 5g |
$500 | 2022-09-03 |
N-(3-Methoxypropyl)-3-piperidinecarboxamide hydrochloride Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
Additional information on N-(3-Methoxypropyl)-3-piperidinecarboxamide hydrochloride
Introduction to N-(3-Methoxypropyl)-3-piperidinecarboxamide hydrochloride (CAS No. 1219964-05-2)
N-(3-Methoxypropyl)-3-piperidinecarboxamide hydrochloride, a compound with the chemical identifier CAS No. 1219964-05-2, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and applications in drug development. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.
The structural features of N-(3-Methoxypropyl)-3-piperidinecarboxamide hydrochloride include a piperidine ring substituted with a 3-methoxypropyl group and an amide functional group. This particular arrangement of atoms imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The presence of the hydrochloride moiety further modulates its physicochemical properties, contributing to its suitability for various pharmaceutical applications.
In recent years, there has been growing interest in piperidine derivatives due to their potential as pharmacophores in drug discovery. The 3-methoxypropyl substituent in this compound may play a crucial role in modulating its binding affinity and selectivity towards specific biological receptors. Researchers have been exploring the use of such modifications to enhance drug-like properties, including solubility, metabolic stability, and oral bioavailability.
One of the most compelling aspects of N-(3-Methoxypropyl)-3-piperidinecarboxamide hydrochloride is its potential application in the development of novel therapeutic agents. Studies have indicated that piperidine-based compounds exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The amide group in this molecule suggests possible interactions with enzymes and receptors involved in these pathways, making it an attractive scaffold for medicinal chemists.
The synthesis of N-(3-Methoxypropyl)-3-piperidinecarboxamide hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 3-methoxypropyl group onto the piperidine ring typically involves nucleophilic substitution or alkylation reactions, while the formation of the amide bond is commonly achieved through coupling reactions such as amide bond formation via acylation or condensation methods. The final step involves conversion to the hydrochloride salt to improve stability and solubility.
Recent advancements in computational chemistry have enabled more efficient design and optimization of piperidine derivatives like N-(3-Methoxypropyl)-3-piperidinecarboxamide hydrochloride. Molecular modeling techniques can predict binding affinities and identify optimal modifications to enhance pharmacological activity. These tools have been instrumental in guiding synthetic strategies and accelerating the discovery process.
The pharmacological profile of this compound is still under investigation, but preliminary studies suggest promising interactions with targets relevant to neurological disorders. Piperidine derivatives have shown potential in modulating neurotransmitter systems, making them candidates for treating conditions such as depression, anxiety, and neurodegenerative diseases. The unique structural features of N-(3-Methoxypropyl)-3-piperidinecarboxamide hydrochloride may contribute to its efficacy in these contexts.
In conclusion, N-(3-Methoxypropyl)-3-piperidinecarboxamide hydrochloride represents a fascinating compound with significant potential in pharmaceutical research. Its structural characteristics and reported biological activities make it a valuable candidate for further exploration. As research continues to uncover new applications for piperidine derivatives, compounds like this one are likely to play a crucial role in the development of next-generation therapeutics.
1219964-05-2 (N-(3-Methoxypropyl)-3-piperidinecarboxamide hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)